Cas no 896290-05-4 (N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylnaphthalene-1-carboxamide)

• Product Name: N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylnaphthalene-1-carboxamide
• CAS No: 896290-05-4
• MF: C₂₁H₁₇FN₂O₂
• MW: 348.370288610458
• CID: 6356007
• PubChem ID: 18573370
• Update Time: 2025-10-11

N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylnaphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylnaphthalene-1-carboxamide
• F2539-0764
• AKOS024658474
• SR-01000021535
• 896290-05-4
• N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-1-naphthamide
• SR-01000021535-1
• N-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]naphthalene-1-carboxamide

• Inchi： 1S/C21H17FN2O2/c22-15-7-4-8-17(11-15)24-13-16(12-20(24)25)23-21(26)19-10-3-6-14-5-1-2-9-18(14)19/h1-11,16H,12-13H2,(H,23,26)
• InChI Key： WASOEPGZFJRCFC-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)N1C(CC(C1)NC(C1=CC=CC2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 348.12740595g/mol
• Monoisotopic Mass: 348.12740595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 49.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylnaphthalene-1-carboxamide

Comprehensive Overview of N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylnaphthalene-1-carboxamide (CAS No. 896290-05-4)

N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylnaphthalene-1-carboxamide, identified by its CAS No. 896290-05-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of naphthalene carboxamides, which are known for their diverse biological activities. The presence of a fluorophenyl moiety and a pyrrolidinone ring in its structure enhances its potential for interactions with biological targets, making it a subject of interest in drug discovery and development.

In recent years, the demand for fluorinated compounds has surged due to their unique properties, such as improved metabolic stability and enhanced binding affinity. N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylnaphthalene-1-carboxamide exemplifies these advantages, as the fluorine atom in its structure can significantly influence its pharmacokinetic profile. Researchers are particularly intrigued by its potential applications in targeting central nervous system (CNS) disorders, given the ability of fluorinated molecules to cross the blood-brain barrier.

The synthesis of CAS No. 896290-05-4 involves multi-step organic reactions, including amide bond formation and pyrrolidinone ring construction. These processes require precise control of reaction conditions to ensure high yield and purity. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC), are employed to characterize the compound and confirm its structural integrity. The growing interest in custom synthesis and contract research organizations (CROs) has further propelled the availability of this compound for academic and industrial research.

One of the most frequently searched questions related to N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylnaphthalene-1-carboxamide is its potential therapeutic applications. Preliminary studies suggest that this compound may exhibit neuroprotective effects, making it a candidate for investigating neurodegenerative diseases like Alzheimer's and Parkinson's. Additionally, its anti-inflammatory properties have sparked interest in exploring its role in managing chronic inflammatory conditions. These findings align with the current trend of repurposing existing compounds for new therapeutic indications.

Another area of interest is the structure-activity relationship (SAR) of CAS No. 896290-05-4. Researchers are keen to understand how modifications to its naphthalene core or fluorophenyl group could enhance its bioactivity. Computational tools, such as molecular docking and quantitative structure-activity relationship (QSAR) modeling, are being utilized to predict its interactions with biological targets. These approaches are part of the broader shift toward computer-aided drug design (CADD), which accelerates the discovery of novel therapeutics.

The safety and toxicity profile of N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylnaphthalene-1-carboxamide are also critical considerations. While no significant adverse effects have been reported in initial studies, comprehensive toxicological assessments are necessary to evaluate its suitability for clinical development. This aligns with the increasing emphasis on sustainable chemistry and green synthesis practices, which aim to minimize environmental and health risks associated with chemical research.

In conclusion, N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylnaphthalene-1-carboxamide (CAS No. 896290-05-4) represents a promising compound with multifaceted applications in medicinal chemistry. Its unique structural features and potential biological activities make it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound may pave the way for innovative therapeutic solutions in the future.